Cas no 1279213-03-4 (5-Chloro-6-Methylpyridine-2-sulfonyl Chloride)

• Product name: 5-Chloro-6-Methylpyridine-2-sulfonyl Chloride
• CAS No: 1279213-03-4
• MF: C₆H₅Cl₂NO₂S
• MW: 226.080398321152
• CID: 1068697

5-Chloro-6-Methylpyridine-2-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-methylpyridine-2-sulfonyl Chloride
• CID 102536782
• 5-Chloro-6-Methylpyridine-2-sulfonyl Chloride

• Inchi： 1S/C6H5Cl2NO2S/c1-4-5(7)2-3-6(9-4)12(8,10)11/h2-3H,1H3
• InChI Key： LQWMAVRNJCDLRU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=NC=1C)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Topological Polar Surface Area: 55.4

Additional information on 5-Chloro-6-Methylpyridine-2-sulfonyl Chloride

Recent Advances in the Application of 5-Chloro-6-Methylpyridine-2-sulfonyl Chloride (CAS: 1279213-03-4) in Chemical Biology and Pharmaceutical Research

The compound 5-Chloro-6-Methylpyridine-2-sulfonyl Chloride (CAS: 1279213-03-4) has emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of sulfonamide-based therapeutics. Recent studies have highlighted its utility in medicinal chemistry, where it serves as a versatile building block for the construction of sulfonyl-containing compounds. This research brief consolidates the latest findings on its applications, synthetic methodologies, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 5-Chloro-6-Methylpyridine-2-sulfonyl Chloride in the synthesis of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms. The researchers employed a microwave-assisted synthesis approach, achieving a 78% yield under optimized conditions. The resulting compounds exhibited nanomolar inhibitory activity against CA-IX, a promising target for anticancer therapy. This underscores the compound's role in addressing tumor hypoxia-related pathways.

In parallel research, the compound's reactivity has been explored for PROTAC (Proteolysis Targeting Chimera) development. A team at the University of Cambridge reported its successful incorporation into heterobifunctional degraders targeting Bruton's tyrosine kinase (BTK). The pyridine-sulfonyl moiety proved critical for maintaining proper linker geometry and proteasome recruitment efficiency, with lead compounds showing >90% target degradation at 100 nM concentrations in cellular assays.

Structural-activity relationship (SAR) studies have revealed that the chloro and methyl substitutions at the 5 and 6 positions respectively confer optimal electronic and steric properties for nucleophilic displacement reactions. This characteristic has been leveraged in the development of covalent inhibitors, as evidenced by a 2024 ACS Chemical Biology publication describing irreversible kinase inhibitors featuring this scaffold. The electron-withdrawing effect of the sulfonyl chloride group was found to significantly enhance reactivity with cysteine residues in the ATP-binding pocket.

From a safety and handling perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) indicate that 5-Chloro-6-Methylpyridine-2-sulfonyl Chloride requires careful handling due to its lachrymatory properties and moisture sensitivity. However, its stability in anhydrous organic solvents (≥6 months at -20°C under argon) makes it suitable for industrial-scale applications. Process chemistry innovations have achieved pilot-scale production with >99% purity through continuous flow chemistry approaches.

Looking forward, the compound's unique structural features position it as a valuable tool for chemical biology probe development. Ongoing research at several institutions is exploring its use in activity-based protein profiling (ABPP) and fragment-based drug discovery. The combination of its synthetic accessibility and diverse reactivity profile suggests that 5-Chloro-6-Methylpyridine-2-sulfonyl Chloride will remain an important building block in pharmaceutical research for the foreseeable future.